2-methyl-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide

• IUPAC Name: 2-methyl-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide
• InChI: InChI=1S/C13H9N3O3S/c1-16-11(18)8-3-2-7(6-9(8)12(16)19)10(17)15-13-14-4-5-20-13/h2-6H,1H3,(H,14,15,17)
• InChI Key: SKDVJOKMILDXFD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C13H9N3O3S
• Molecular Weight: 287.30 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like "2-methyl-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide" often involves multi-step synthetic routes that employ various chemical reactions to construct the heterocyclic core and introduce functional groups. Techniques such as the reaction between isoquinoline or quinoline derivatives with dialkyl acetylenedicarboxylates in the presence of 2-aminobenzothiazole have been utilized for synthesizing novel functionalized dihydroimidazo[2,1-a]isoquinolines and dihydroimidazo[2,1-a] quinolines, highlighting the methodologies that might be relevant for constructing similar compounds (Arab-Salmanabadi et al., 2015).

Molecular Structure Analysis

The determination of molecular structure is critical for understanding the chemical behavior and properties of a compound. Techniques such as X-ray crystallography, NMR (nuclear magnetic resonance), and mass spectrometry are commonly used. For example, the single crystal X-ray diffraction studies of related compounds provide insights into their conformational features, which are essential for understanding the structural basis of their chemical reactivity and interactions (Arab-Salmanabadi et al., 2015).

Mechanism of Action

The mechanism of action of thiazole derivatives is diverse and depends on their chemical structure. They display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity. They also exhibit acetylcholinesterase inhibition for the treatment of Alzheimer disease.

Safety and Hazards

The safety and hazards of thiazole derivatives depend on their specific chemical structure. Some thiazole derivatives are used in pharmaceutical applications and have been found to have lesser side effects.

Future Directions

Thiazoles and their derivatives continue to be an area of interest for researchers due to their wide range of biological activities and applications in different fields. Future research may focus on the synthesis of new thiazole derivatives and the exploration of their potential applications in medicine, industry, and other fields.